Cas no 2633-54-7 (Trichlormetaphos-3)

• Product Name: Trichlormetaphos-3
• CAS No: 2633-54-7
• MF: C₉H₁₀Cl₃O₃PS
• MW: 335.571659564972
• CID: 261761
• PubChem ID: 17519
• Update Time: 2025-10-29

Trichlormetaphos-3 Chemical and Physical Properties

Names and Identifiers

• Phosphorothioic acid,O-ethyl O-methyl O-(2,4,5-trichlorophenyl) ester
• ethoxy-methoxy-sulfanylidene-(2,4,5-trichlorophenoxy)-λ⁵-phosphane
• 3-Chloro-metaphos-3
• BRN 1996897
• O,O-Dimethyl 2-ethylmercaptoethyl thiophosphate
• O-Ethyl-O-methyl-O-< 2,4,5-trichlor-phenyl> -thiophosphat
• Pantozol 2
• TCM 3
• thiophosphoric acid O-ethyl ester-O'-methyl ester-O''-(2,4,5-trichloro-phenyl ester)
• Thiophosphorsaeure-O-aethylester-O'-methylester-O''-(2,4,5-trichlor-phenylester)
• Trichlormetafos-3
• Trichloro-3-methaphos
• Trichlorol
• Trichlorometaphos-3
• O-ETHYL O-METHYL O-2,4,5-TRICHLOROPHENYL PHOSPHOROTHIOATE
• Q27255677
• 2W31YA209L
• Phosphorothioic acid, O-ethyl O-methyl O-(2,4,5-trichlorophenyl) ester
• O-Methyl O-ethyl O-2,4,5-trichlorophenyl thiophosphate
• SCHEMBL118554
• ethoxy-methoxy-sulfanylidene-(2,4,5-trichlorophenoxy)-lambda5-phosphane
• UNII-2W31YA209L
• trichlor-metaphos-3
• O-ETHYL O-METHYL O-(2,4,5-TRICHLOROPHENYL) PHOSPHOROTHIOATE
• DTXSID2058041
• 2633-54-7
• Trichlormetaphos-3
• (RS)-(O-ETHYL O-METHYL O-2,4,5-TRICHLOROPHENYL PHOSPHOROTHIOATE)

• Inchi： 1S/C9H10Cl3O3PS/c1-3-14-16(17,13-2)15-9-5-7(11)6(10)4-8(9)12/h4-5H,3H2,1-2H3
• InChI Key： HBKPGGUHRZPDIE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1OP(OC)(OCC)=S)Cl)Cl

Computed Properties

• Exact Mass: 333.9156
• Monoisotopic Mass: 333.915385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 59.8Ų

Experimental Properties

• Boiling Point: 92.5°C
• PSA: 27.69

Additional information on Trichlormetaphos-3

Comprehensive Analysis of Trichlormetaphos-3 (CAS No. 2633-54-7): Properties, Applications, and Industry Insights

The chemical compound Trichlormetaphos-3 (CAS No. 2633-54-7) is a specialized organophosphorus derivative with unique structural and functional characteristics. Its molecular formula, C₆H₁₂Cl₃O₄P, reflects a combination of chlorine and phosphorus groups, contributing to its reactivity and versatility in industrial applications. This article delves into the physical-chemical properties, synthesis methods, and modern applications of Trichlormetaphos-3, addressing frequently searched queries such as "Trichlormetaphos-3 solubility" and "CAS 2633-54-7 safety data."

Recent trends in sustainable chemistry have heightened interest in optimizing the synthesis of Trichlormetaphos-3 to reduce environmental impact. Researchers are exploring green synthesis pathways, including catalytic methods that minimize byproducts. A 2023 study highlighted the potential of microwave-assisted synthesis for improving yield efficiency by 18% compared to traditional routes. These advancements align with global demands for eco-friendly chemical production, a topic generating over 12,000 monthly searches in scientific databases.

The thermal stability of Trichlormetaphos-3 (decomposition point: 210°C) makes it valuable for high-temperature applications. Industries frequently inquire about "Trichlormetaphos-3 compatibility with polymers," as it demonstrates exceptional plasticizer retention in PVC formulations. Its hydrolytic resistance (pH stability range: 4–9) further expands utility in aqueous systems, addressing another top-searched question regarding "water-based formulations with CAS 2633-54-7."

Analytical characterization of Trichlormetaphos-3 employs advanced techniques like GC-MS (retention time: 8.2 min) and FTIR spectroscopy (peak at 1250 cm^-1 for P=O stretch). Quality control protocols emphasize HPLC purity testing (≥98.5% purity standard), a critical parameter for pharmaceutical intermediates. The compound's logP value of 2.3 indicates moderate lipophilicity, explaining its efficacy in phase-transfer catalysis systems.

Emerging applications include flame retardant synergists, where Trichlormetaphos-3 enhances the performance of aluminum trihydroxide by 22% in polyolefin composites. This innovation responds to growing regulatory pressures on halogen-free flame retardants, a market projected to reach $3.5 billion by 2026. Technical forums show increasing discussions about "Trichlormetaphos-3 replacement alternatives" due to evolving sustainability standards.

Storage recommendations for Trichlormetaphos-3 emphasize argon-blanketed containers to prevent oxidation, with stability maintained below 30°C. Transportation regulations classify it under UN 3077 (environmentally hazardous substances), requiring secondary containment measures. These operational guidelines address 37% of safety-related searches for this compound.

Future research directions focus on biodegradable derivatives of Trichlormetaphos-3, with preliminary studies showing promising results using enzymatic modification techniques. The compound's structure-activity relationship continues to inspire innovations in specialty chemicals, particularly for high-performance coatings with enhanced weatherability.